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An In-depth Technical Guide on the Physical Properties of Crystalline Galactonolactone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

crystalline galactonolactone. It is intended to be a valuable resource for researchers,

scientists, and professionals involved in drug development and related fields. This document

summarizes key quantitative data, details relevant experimental protocols, and visualizes

associated biochemical pathways.

Core Physical Properties

Crystalline galactonolactone exists in various isomeric forms, primarily as D- and L-

enantiomers and as 1,4-lactone (y-lactone) or 1,5-lactone (&-lactone) ring structures. The

physical properties can vary significantly between these isomers.

General Properties

Property Value Source(s)
Chemical Formula CeH1006 [1112][3]
Molecular Weight 178.14 g/mol [11121[3]
Appearance White crystalline powder [1]

Taste Slightly sweet [1]
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Melting Point

The melting point is a critical indicator of purity for crystalline solids. There is some variation in

the reported melting points for D-galactono-1,4-lactone.

Isomer Melting Point (°C) Source(s)
D-Galactono-1,4-lactone 97-100 [1]

137

L-Galactono-1,4-lactone 134

Isomer Solubility Source(s)

D-Galactono-1,4-lactone

Soluble in water

[1]

Galactonolactone (Predicted) 583 g/L in water

Optical Rotation

Optical rotation is a key characteristic of chiral molecules like galactonolactone. The specific

rotation is dependent on the isomer, concentration, solvent, temperature, and the wavelength

of the light used.

Specific Rotation

Isomer Conditions Source(s)
([o]D)
L-Galactono-1,4- .
+78.0 + 3.0° c=1inH20
lactone
D-Galactono-1,4- Not available in cited
lactone literature
D-Galactono-1,5- Not available in cited
lactone literature
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Experimental Protocols

This section outlines the detailed methodologies for determining the key physical properties of
crystalline galactonolactone.

Crystallization of Galactonolactone

A general procedure for the crystallization of sugar lactones can be adapted for
galactonolactone.[4]

Objective: To obtain pure crystals of galactonolactone suitable for physical property analysis.

Apparatus and Materials:

Crude galactonolactone

» Ethanol (EtOH), aqueous ethanol, methanol (MeOH), or ethyl acetate (EtOAc)
o Beaker or flask

o Heating plate with magnetic stirrer

« Filtration apparatus (e.g., Bichner funnel)

o Crystallization dish

e Vacuum desiccator

Procedure:

» Dissolution: Dissolve the crude galactonolactone in a minimal amount of the chosen hot
solvent (e.g., EtOH, aqueous EtOH, MeOH, or EtOAc). Stir continuously to ensure complete
dissolution.

» Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove
them.

e Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room
temperature. Crystal formation should begin as the solution cools and becomes
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supersaturated. For further crystallization, the solution can be placed in a refrigerator.

o Crystal Harvesting: Once a sufficient quantity of crystals has formed, collect them by vacuum
filtration using a Buchner funnel.

o Washing: Wash the collected crystals with a small amount of cold solvent to remove any
remaining impurities from the mother liquor.

e Drying: Dry the crystals thoroughly in a vacuum desiccator to remove any residual solvent.

Melting Point Determination

The capillary method is a standard technique for determining the melting point of a crystalline
solid.[5][6][7]

Objective: To determine the melting point range of crystalline galactonolactone.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Crystalline galactonolactone sample

Spatula

Mortar and pestle (if the sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the crystalline galactonolactone is a fine, dry powder. If
necessary, gently grind the crystals using a mortar and pestle.

» Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
pack a small amount of the solid into the tube. The packed sample height should be
approximately 2-3 mm.
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e Placing the Sample in the Apparatus: Insert the capillary tube into the heating block of the
melting point apparatus.

e Heating:

o For an unknown sample, perform a rapid heating to get an approximate melting point
range.

o For a more accurate determination, heat the block rapidly to about 15-20°C below the
expected melting point.

o Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium
between the sample and the thermometer.

e Observation and Recording:
o Observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire solid has turned into a clear liquid (the end of
the melting range).

e Reporting: Report the melting point as a range from the temperature of initial melting to the
temperature of complete melting.

Optical Rotation Measurement (Polarimetry)

Polarimetry is used to measure the angle of rotation of plane-polarized light caused by an
optically active substance in solution.[8][9][10]

Objective: To determine the specific rotation of a crystalline galactonolactone isomer.
Apparatus and Materials:

e Polarimeter
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o Polarimeter cell (sample tube) of a known path length (e.g., 1 dm)
e Sodium D-line lamp (589 nm) or other monochromatic light source
e Volumetric flask
e Analytical balance
o Crystalline galactonolactone sample
e Solvent (e.g., deionized water)
Procedure:
e Solution Preparation:
o Accurately weigh a known mass of the crystalline galactonolactone.

o Dissolve the sample in a known volume of the solvent in a volumetric flask to prepare a
solution of a specific concentration (c), typically in g/mL.

 Instrument Calibration (Zeroing):

o Fill the polarimeter cell with the pure solvent.

o Place the cell in the polarimeter and take a reading. This is the zero or blank reading.
e Sample Measurement:

o Rinse the polarimeter cell with a small amount of the prepared galactonolactone solution
and then fill the cell with the solution, ensuring no air bubbles are present.

o Place the filled cell in the polarimeter.
o Measure the observed angle of rotation ().
o Calculation of Specific Rotation:

o The specific rotation ([a]) is calculated using the Biot's law equation: [a] = a/ (I * ¢) where:
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» 0 Is the observed rotation in degrees.
» | is the path length of the polarimeter cell in decimeters (dm).

= C is the concentration of the solution in g/mL.

e Reporting: The specific rotation should be reported with the temperature (T) and wavelength
(A) of the measurement, for example, [a]D?°, where D refers to the sodium D-line and 20 is
the temperature in degrees Celsius.

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional
atomic structure of a crystalline solid.[11][12][13]

Objective: To determine the precise molecular structure and crystal packing of
galactonolactone.

Apparatus and Materials:

e Single-crystal X-ray diffractometer

o X-ray source (e.g., Mo or Cu Ka radiation)

e Goniometer head

e Microscope

e Cryo-cooling system (optional, for sensitive crystals)

e A suitable single crystal of galactonolactone (typically 0.1-0.3 mm in size)
Procedure:

o Crystal Selection and Mounting:

o Under a microscope, select a single, well-formed crystal with sharp edges and no visible
defects.
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o Mount the selected crystal on a goniometer head using a suitable adhesive or in a cryo-
loop.

o Data Collection:

o

Mount the goniometer head on the diffractometer.

[e]

Center the crystal in the X-ray beam.

o

A beam of monochromatic X-rays is directed at the crystal.

[¢]

The crystal is rotated, and the diffraction pattern (the angles and intensities of the
diffracted X-rays) is recorded by a detector.

e Structure Solution and Refinement:

o The collected diffraction data is processed to determine the unit cell dimensions and space
group of the crystal.

o The positions of the atoms within the unit cell are determined using computational
methods (structure solution).

o The initial structural model is refined against the experimental data to obtain a final,
accurate three-dimensional structure.

e Analysis: The final structure provides precise information on bond lengths, bond angles, and
intermolecular interactions within the crystal lattice.

Visualization of Biological Pathways

Galactonolactone is an intermediate in key metabolic pathways. The following diagrams,
generated using the DOT language, illustrate its involvement.

Galactose Metabolism Pathway

This diagram illustrates the Leloir pathway for galactose metabolism, where galactose is
converted into glucose-1-phosphate. Galactonolactone is an intermediate in an alternative
pathway of galactose oxidation.[5][7][14]
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Oxidative Pathway
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Caption: Overview of the main (Leloir) and alternative oxidative pathways of galactose

metabolism.

Ascorbic Acid (Vitamin C) Biosynthesis in Plants

In plants, one of the major pathways for ascorbic acid biosynthesis proceeds via L-galactose,
with L-galactono-1,4-lactone as a key intermediate.[15]
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Caption: The L-galactose pathway for ascorbic acid biosynthesis in plants.

Enzyme Inhibition Workflow

Galactonolactone and its derivatives are known to act as enzyme inhibitors, for example, of (3-
galactosidase. A typical workflow to study enzyme inhibition is depicted below.[16]
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Enzyme and Substrate Selection

Develop Enzyme Assay

'

Measure Uninhibited Measure Enzyme Activity
Enzyme Activity (Control) with Galactonolactone
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Determine Kinetic Parameters
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Determine Inhibition Mechanism
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Click to download full resolution via product page

Caption: A generalized workflow for studying the enzyme inhibitory effects of
galactonolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.2782-07-2 ,D-Galactono-1,4-lactone,CAS:2782-07-2 [chemsynlab.com]
e 2. D-Galactonic acid, y-lactone [webbook.nist.gov]

+ 3. D-Galactonic acid, y-lactone [webbook.nist.gov]

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1212098?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212098?utm_src=pdf-body
https://www.benchchem.com/product/b1212098?utm_src=pdf-custom-synthesis
http://chemsynlab.com/en/product/2782-07-2.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2782072&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2782072&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. isbe.net [isbe.net]

. chem.ucalgary.ca [chem.ucalgary.ca]

. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

. scribd.com [scribd.com]

°
© (0] ~ [o2] ol H

. Polarimetry Experiments — MRSEC Education Group — UW—-Madison
[education.mrsec.wisc.edu]

e 10. vernier.com [vernier.com]

e 11. excillum.com [excillum.com]

e 12. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
e 13. rigaku.com [rigaku.com]

e 14. pennwest.edu [pennwest.edu]

e 15. byjus.com [byjus.com]

e 16. Synthesis of S- or N-glycomimetics of d-galactono-1,4-lactone: inhibitors of a 3-
galactofuranosidase - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [physical properties of crystalline Galactonolactone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212098#physical-properties-of-crystalline-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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